Cas no 1700149-63-8 (2-bromo-N-methyl-N-(pent-4-en-1-yl)propanamide)

• Product Name: 2-bromo-N-methyl-N-(pent-4-en-1-yl)propanamide
• CAS No: 1700149-63-8
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• CID: 5984665
• PubChem ID: 107905792
• Update Time: 2025-05-22

2-bromo-N-methyl-N-(pent-4-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-methyl-N-(pent-4-en-1-yl)propanamide
• 1700149-63-8
• EN300-1290961

• Inchi： 1S/C9H16BrNO/c1-4-5-6-7-11(3)9(12)8(2)10/h4,8H,1,5-7H2,2-3H3
• InChI Key： BTWARWOLUGIQDD-UHFFFAOYSA-N
• SMILES： CC(C(=O)N(C)CCCC=C)Br

Computed Properties

• Exact Mass: 233.04153g/mol
• Monoisotopic Mass: 233.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-bromo-N-methyl-N-(pent-4-en-1-yl)propanamide

Comprehensive Overview of 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1700149-63-8)

2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1700149-63-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This brominated amide derivative is characterized by its unique molecular structure, which includes a pent-4-en-1-yl group and a methyl substituent on the nitrogen atom. The presence of the bromo moiety makes it a versatile intermediate for various synthetic applications, particularly in the development of novel pharmaceuticals and functional materials.

In recent years, the demand for 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide has increased due to its potential applications in drug discovery and bioconjugation. Researchers are particularly interested in its role as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in modern therapeutics. The compound's ability to act as a crosslinking agent also makes it valuable in polymer chemistry, where it can be used to modify the properties of synthetic materials.

One of the most frequently asked questions about CAS No. 1700149-63-8 is its stability and storage conditions. The compound is typically stored under inert conditions at low temperatures to prevent degradation. Its solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide makes it convenient for laboratory use. Additionally, its reactivity with nucleophiles has been explored in the context of click chemistry, a rapidly growing area in chemical biology.

The synthesis of 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide involves a multi-step process, often starting from readily available precursors such as 4-penten-1-amine and 2-bromopropanoyl chloride. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing the use of hazardous reagents and minimizing waste. This aligns with the growing trend of environmentally friendly synthesis, which is a major focus in the chemical industry today.

From an analytical perspective, CAS No. 1700149-63-8 can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for its applications in high-value research. The compound's molecular weight and logP value are also important parameters for researchers working on structure-activity relationships (SAR).

In the context of life sciences, 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide has been investigated for its potential as a biochemical probe. Its ability to modify proteins and other biomolecules makes it a useful tool for studying cellular processes. This has led to its inclusion in various chemical genomics and proteomics studies, where it helps elucidate biological pathways and identify new therapeutic targets.

The compound's relevance to personalized medicine and precision agriculture cannot be overstated. As the scientific community moves toward more targeted approaches in these fields, the demand for specialized intermediates like 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide is expected to grow. Its compatibility with high-throughput screening platforms further enhances its utility in modern research workflows.

In summary, 2-Bromo-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1700149-63-8) is a compound of significant interest due to its diverse applications and potential for innovation. Whether in drug development, material science, or chemical biology, it continues to be a valuable asset for researchers worldwide. As new discoveries emerge, its role in advancing science and technology is likely to expand even further.